Cas no 2877709-12-9 (4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide
• CAS No: 2877709-12-9
• MF: C₁₂H₁₆FNO₄S
• MW: 289.323145866394
• CID: 5308783
• PubChem ID: 165433360
• Update Time: 2025-06-11

4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-[tetrahydro-3-(methoxymethyl)-3-furanyl]benzenesulfonamide
• AKOS040853868
• 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide
• F1913-7944
• 2877709-12-9

• Inchi： 1S/C12H16FNO4S/c1-17-8-12(6-7-18-9-12)14-19(15,16)11-4-2-10(13)3-5-11/h2-5,14H,6-9H2,1H3
• InChI Key： CGMMKNPVEFESAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1(COC)COCC1)(=O)=O

Computed Properties

• Exact Mass: 289.07840733g/mol
• Monoisotopic Mass: 289.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.0±52.0 °C(Predicted)
• pka: 9.93±0.20(Predicted)

Additional information on 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide

4-Fluoro-N-[3-(Methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide (CAS No. 2877709-12-9): A Comprehensive Overview

4-Fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide (CAS No. 2877709-12-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug development.

The chemical structure of 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide is composed of a fluoro-substituted benzene ring linked to a sulfonamide group, which is further attached to a 3-(methoxymethyl)oxolan-3-yl moiety. The presence of the fluorine atom and the methoxy group imparts specific chemical and biological properties to this compound, making it an interesting candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that it effectively reduces oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide has shown promise in the field of cancer research. A preclinical study conducted at a leading cancer research institute revealed that this compound exhibits significant antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival. These findings suggest that 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate its potential as a treatment for various diseases.

The synthesis of 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and cost-effective methods for producing this compound on a large scale. These improvements are crucial for meeting the growing demand for this promising therapeutic agent.

In conclusion, 4-fluoro-N-[3-(methoxymethyl)oxolan-3-yl]benzene-1-sulfonamide (CAS No. 2877709-12-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.